Cas no 2034463-57-3 (3-acetyl-N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide)

• Product Name: 3-acetyl-N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide
• CAS No: 2034463-57-3
• MF: C₁₈H₁₈N₄O₃S
• MW: 370.425522327423
• CID: 5335748
• Update Time: 2025-10-29

3-acetyl-N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-acetyl-N-((5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)benzenesulfonamide
• 3-acetyl-N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide
• 3-acetyl-N-[[5-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]benzenesulfonamide

• Inchi： 1S/C18H18N4O3S/c1-13(23)15-4-3-5-17(9-15)26(24,25)21-11-14-8-16(12-19-10-14)18-6-7-20-22(18)2/h3-10,12,21H,11H2,1-2H3
• InChI Key： QJUVYKZKTCOCAR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(C)=O)C=1)(NCC1C=NC=C(C2=CC=NN2C)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 592
• XLogP3: 1
• Topological Polar Surface Area: 102

Additional information on 3-acetyl-N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide

Comprehensive Overview of 3-acetyl-N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide (CAS No. 2034463-57-3)

3-acetyl-N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide is a specialized organic compound with a unique molecular structure that combines acetyl, pyrazole, pyridine, and sulfonamide functional groups. This compound, identified by CAS No. 2034463-57-3, has garnered significant interest in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The presence of both pyrazole and pyridine rings in its structure makes it a promising candidate for modulating biological pathways, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for sulfonamide derivatives has surged, driven by their versatility in medicinal chemistry. Researchers are particularly intrigued by the 3-acetyl-N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide due to its potential to interact with enzymes and receptors involved in metabolic disorders and infectious diseases. The compound's acetyl group enhances its bioavailability, while the sulfonamide moiety contributes to its stability and binding affinity. These properties align with current trends in personalized medicine and targeted therapy, where precision and efficacy are paramount.

The synthesis of 3-acetyl-N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide involves multi-step organic reactions, including condensation and sulfonylation, to achieve high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its structural integrity. This rigorous quality control ensures its suitability for preclinical studies, where it is evaluated for pharmacokinetics and toxicity profiles. The compound's CAS No. 2034463-57-3 serves as a critical identifier in regulatory submissions and patent applications, underscoring its commercial and scientific value.

Beyond pharmaceuticals, 3-acetyl-N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide has potential applications in agrochemicals. Its pyrazole-pyridine hybrid structure exhibits pesticidal and herbicidal activities, making it a candidate for sustainable crop protection solutions. With growing concerns about food security and environmental impact, this compound aligns with the global push for greener alternatives to traditional agrochemicals. Researchers are exploring its mode of action to optimize efficacy while minimizing ecological harm.

The compound's relevance extends to academic and industrial collaborations, where it is studied for its mechanistic insights and scalability. Frequently searched terms like "sulfonamide-based drugs," "pyrazole derivatives in medicine," and "CAS No. 2034463-57-3 applications" reflect the broader interest in its potential. As the scientific community continues to unravel its properties, 3-acetyl-N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide remains a focal point for innovation in life sciences and materials chemistry.

In conclusion, 3-acetyl-N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide (CAS No. 2034463-57-3) represents a convergence of structural complexity and functional diversity. Its applications span therapeutics, agriculture, and beyond, driven by ongoing research and technological advancements. As stakeholders seek answers to questions like "how does sulfonamide improve drug delivery?" or "what are the latest pyrazole-based agrochemicals?," this compound stands out as a testament to the evolving landscape of chemical innovation.